Cas no 1448122-64-2 (1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone)

• Product Name: 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone
• CAS No: 1448122-64-2
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 6288769
• PubChem ID: 71811054
• Update Time: 2025-10-28

1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS024572146
• F6477-0244
• 1448122-64-2
• 1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone
• 2-(2-methylphenoxy)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
• 2-(2-methylphenoxy)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one
• 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone

• Inchi： 1S/C20H21N3O2S2/c1-15-4-2-3-5-18(15)25-12-19(24)22-7-9-23(10-8-22)20-21-17(14-27-20)16-6-11-26-13-16/h2-6,11,13-14H,7-10,12H2,1H3
• InChI Key： BKCHWCKWSYJQCS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)N=C1N1CCN(C(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 399.10751927g/mol
• Monoisotopic Mass: 399.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Additional information on 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone

1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone (CAS No. 1448122-64-2): A Comprehensive Overview

1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone (CAS No. 1448122-64-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone is notable for its intricate arrangement of functional groups. The molecule consists of a thiazole ring, a thiophene ring, and a piperazine moiety, all interconnected in a manner that confers specific pharmacological properties. The thiazole and thiophene rings contribute to the compound's aromaticity and electronic properties, while the piperazine moiety enhances its solubility and bioavailability. The presence of the o-tolyloxy group further modulates the compound's interactions with biological targets.

The synthesis of 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 2-chlorothiazole with thiophene to form the thiazole-thiophene intermediate. This intermediate is then reacted with piperazine to form the piperazine-thiazole-thiophene core. Finally, the o-tolyloxy group is introduced through an etherification reaction. The overall synthetic process requires careful control of reaction conditions to ensure high yields and purity.

In terms of biological activity, 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone has demonstrated significant potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary research has indicated that it may have anticancer properties, particularly against certain types of solid tumors.

The mechanism of action of 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate neurotransmitter systems, such as serotonin and dopamine, which are known to play crucial roles in neurological disorders. Another potential mechanism involves its interaction with specific protein targets involved in inflammation and cell proliferation. Ongoing research aims to elucidate these mechanisms in greater detail.

Clinical trials involving 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)-2-(o-tolyloxy)ethanone are currently in various stages of development. Early-phase trials have shown promising results in terms of safety and efficacy, with no major adverse effects reported at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and effectiveness in larger patient populations.

Beyond its therapeutic applications, 1-(4-(4-(Thiophen-3-yl)thiazol-2-yl)piperazin-1-y l)-2 -(o-toly lox y )eth ano ne has also been explored for its potential use as a research tool in academic and industrial settings. Its unique structural features make it an excellent candidate for studying receptor-ligand interactions and developing new drug delivery systems. Additionally, its ability to cross the blood-brain barrier (BBB) makes it particularly valuable for neuroscience research.

In conclusion, 1 -( 4 -( 4 -( Thiophe n - 3 - yl )thia z ol - 2 - yl )pip er azin - 1 - yl ) - 2 -( o -t ol y lox y )e than one ( CAS No . 1 4 48 1 2 2 - 6 4 - 2 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable asset for both therapeutic development and fundamental scientific inquiry. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges of our time.